Cas no 2228660-43-1 (5-1-(propan-2-yl)-1H-pyrazol-4-yl-1,3-oxazol-2-amine)

• Product Name: 5-1-(propan-2-yl)-1H-pyrazol-4-yl-1,3-oxazol-2-amine
• CAS No: 2228660-43-1
• MF: C₉H₁₂N₄O
• MW: 192.217781066895
• CID: 6054969
• PubChem ID: 165854626
• Update Time: 2025-11-01

5-1-(propan-2-yl)-1H-pyrazol-4-yl-1,3-oxazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-1-(propan-2-yl)-1H-pyrazol-4-yl-1,3-oxazol-2-amine
• 2228660-43-1
• 5-[1-(propan-2-yl)-1H-pyrazol-4-yl]-1,3-oxazol-2-amine
• EN300-1800337

• Inchi： 1S/C9H12N4O/c1-6(2)13-5-7(3-12-13)8-4-11-9(10)14-8/h3-6H,1-2H3,(H2,10,11)
• InChI Key： FAFZNDGRYWOHJB-UHFFFAOYSA-N
• SMILES： O1C(N)=NC=C1C1C=NN(C=1)C(C)C

Computed Properties

• Exact Mass: 192.10111102g/mol
• Monoisotopic Mass: 192.10111102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 69.9Ų

Additional information on 5-1-(propan-2-yl)-1H-pyrazol-4-yl-1,3-oxazol-2-amine

Introduction to 5-1-(propan-2-yl)-1H-pyrazol-4-yl-1,3-oxazol-2-amine and Its Significance in Modern Chemical Biology

5-1-(propan-2-yl)-1H-pyrazol-4-yl-1,3-oxazol-2-amine, identified by the CAS number 2228660-43-1, represents a compound of considerable interest in the realm of chemical biology and pharmaceutical research. This heterocyclic molecule, featuring a fused pyrazole and oxazole scaffold, has garnered attention due to its unique structural properties and potential biological activities. The compound's molecular architecture, characterized by a propyl substituent on the pyrazole ring and an amine functional group on the oxazole ring, positions it as a promising candidate for further investigation in drug discovery and therapeutic development.

The significance of 5-1-(propan-2-yl)-1H-pyrazol-4-yl-1,3-oxazol-2-amine is underscored by its potential applications in modulating various biological pathways. Recent studies have highlighted the role of pyrazole and oxazole derivatives in the development of novel therapeutic agents. These heterocycles are known for their ability to interact with biological targets such as enzymes and receptors, thereby influencing cellular processes. The presence of the propyl group in this compound may enhance its solubility and bioavailability, making it more suitable for pharmacological applications.

In the context of contemporary research, 5-1-(propan-2-yl)-1H-pyrazol-4-yl-1,3-oxazol-2-amine has been explored for its potential in addressing various diseases. For instance, its structural features suggest that it could interfere with key enzymatic pathways involved in inflammation and cancer progression. The oxazole ring, in particular, is recognized for its anti-inflammatory properties, while the pyrazole moiety is often associated with antimicrobial and antitumor activities. These attributes make the compound a valuable asset in the quest for novel therapeutic strategies.

One of the most compelling aspects of 5-(propan(2)yl)-1H-pyrazol(4)yl]-[email protected]@oxazol(2)amine is its versatility in chemical modification. The amine group on the oxazole ring provides a site for further functionalization, allowing researchers to tailor its properties for specific applications. This flexibility is particularly advantageous in drug design, where precise control over molecular interactions is crucial. By modifying this compound, scientists can develop derivatives with enhanced potency, selectivity, and pharmacokinetic profiles.

The synthesis of 5-(propan(2)yl)-[email protected]@oxazol(2)amine involves multi-step organic reactions that highlight the sophistication of modern synthetic chemistry. The process typically begins with the preparation of key intermediates such as propyl-substituted pyrazole and oxazole derivatives. These intermediates are then coupled through condensation reactions to form the final product. The use of advanced catalytic systems has improved the efficiency and yield of these synthetic routes, making large-scale production feasible.

From a computational chemistry perspective, 5-(propan(2)yl)-[email protected]@oxazol(2)amine has been subjected to extensive molecular modeling studies. These studies aim to elucidate its binding interactions with biological targets at an atomic level. By leveraging computational methods such as molecular dynamics simulations and quantum mechanical calculations, researchers can predict how this compound might behave within a cellular environment. This information is invaluable for designing experiments and optimizing drug candidates.

The pharmacological evaluation of 5-(propan(2)yl)-[email protected]@oxazol(2)amine has revealed several promising properties. In vitro assays have demonstrated its ability to inhibit specific enzymes associated with disease pathways. For example, preliminary data suggest that it may block the activity of kinases involved in cancer cell proliferation. Additionally, its interaction with other biological targets has been explored using high-throughput screening techniques, which have identified potential therapeutic applications in neurological disorders.

The safety profile of 5-(propan(2)yl)-[email protected]@oxazol(2)amine is another critical consideration in its development as a drug candidate. Preclinical studies have been conducted to assess its toxicity and pharmacokinetic behavior. These studies involve both in vitro cell-based assays and animal models to evaluate short-term and long-term effects. The results have been encouraging, showing that the compound exhibits low toxicity at relevant doses while maintaining effective bioavailability.

The future prospects for 5-(propan(2)yl)-[email protected]@oxazol(2)amine are bright, given its multifaceted potential applications. Ongoing research aims to refine its chemical structure further to enhance its therapeutic efficacy and reduce any potential side effects. Collaborative efforts between synthetic chemists, biologists, and pharmacologists are essential to translate this compound from laboratory research to clinical use. As our understanding of disease mechanisms evolves, so too will the applications of molecules like 5-(propan(2)yl)-[email protected]@oxazol(2)amine.